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Compound of Interest

1,3-Diethoxy-1,1,3,3-
Compound Name: o
tetramethyldisiloxane

Cat. No.: B098531

An In-Depth Technical Guide to 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane

Abstract

This technical guide provides a comprehensive overview of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane, a versatile organosilicon compound identified by the CAS number
18420-09-2.[1][2][3][4] This document delves into its fundamental physicochemical properties,
synthesis methodologies, key chemical reactions, and significant applications, particularly as a
precursor in materials science. The guide is intended for researchers, chemists, and
professionals in drug development and materials science who require a deep technical
understanding of this siloxane for advanced applications.

Compound Identification and Physicochemical
Properties

1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is a siloxane featuring a central oxygen atom
bonded to two silicon atoms, each of which is substituted with two methyl groups and one
ethoxy group. This structure imparts a unique combination of organic and inorganic
characteristics, making it a valuable intermediate in chemical synthesis.
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Property Value Source(s)

CAS Number 18420-09-2 [1][2]13]
ethoxy-

IUPAC Name [ethoxy(dimethyl)silylJoxy- [1][5]

dimethylsilane

Molecular Formula C8H2203Si2 [1112]131[4]

Molecular Weight 222.43 g/mol [11[2][6]
Colorless liquid / White to off-

Appearance ] [3114]
white powder

Density 0.883 g/mL at 25 °C [3]

Boiling Point 161 °C

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.389 [3]
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Synthesis Methodologies: A Mechanistic

Perspective

The synthesis of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane can be approached through

several strategic pathways. The choice of method is often dictated by the desired purity, yield,

and scalability required for the intended application.

Direct Alkoxylation of Tetramethyldisiloxane

A primary route involves the direct reaction of 1,1,3,3-tetramethyldisiloxane with ethanol. This

reaction is typically catalyzed by an acid and proceeds via the substitution of the silicon-hydride
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(Si-H) bond with an ethoxy group. The Si-H bond is highly reactive and serves as a key

functional handle for derivatization.[1]

Grignhard-Mediated Synthesis

An alternative and often high-yield approach involves the use of a Grignard reagent.[1] This

method starts with an organohydrogen polysiloxane which is reacted with an ethyl Grignard

reagent (e.g., ethylmagnesium bromide) in an ether solvent. The Grignard reagent acts as a

potent nucleophile, attacking the silicon center. A subsequent hydrolysis step then yields the

final product, 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane.[1][7] This pathway offers excellent

control over the reaction stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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